Cas no 2227947-45-5 ((2R)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-ol)

• Product Name: (2R)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-ol
• CAS No: 2227947-45-5
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 6400928
• PubChem ID: 165755586
• Update Time: 2025-07-15

(2R)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-ol
• EN300-1812785
• 2227947-45-5
• (2R)-4-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}butan-2-ol

• Inchi： 1S/C13H22O/c1-9(14)4-5-10-6-7-11-8-12(10)13(11,2)3/h6,9,11-12,14H,4-5,7-8H2,1-3H3/t9-,11?,12?/m1/s1
• InChI Key： ZPSJMOJQROVIAI-OIKLOGQESA-N
• SMILES： O[C@H](C)CCC1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 194.167065321g/mol
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-ol

Compound CAS No 2227947-45-5: (2R)-4-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}butan-2-ol

The compound CAS No 2227947-45-5, also known as （2R）-4-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}butan-2-ol, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of bicyclic alcohols, characterized by its rigid bicyclo[3.1.1]heptane framework and a secondary alcohol group at the 4-position of the butanediol backbone. The presence of two methyl groups at the 6-position of the bicyclic system introduces steric hindrance, which significantly influences its chemical reactivity and physical properties.

Recent studies have highlighted the potential of （2R）-4-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}butan-2-ol in various fields, including drug discovery and advanced materials science. Its chiral center at the 4-position makes it an attractive candidate for enantioselective synthesis and asymmetric catalysis. Researchers have explored its role as a building block in constructing complex natural product analogs, leveraging its rigid structure to induce specific stereochemical outcomes in organic reactions.

One of the most intriguing aspects of this compound is its ability to act as a versatile precursor in organic synthesis. For instance, it has been employed in the construction of bioactive molecules with potential applications in treating neurodegenerative diseases and cancer. The rigid bicyclic framework provides a platform for appending functional groups, enabling the creation of molecules with enhanced pharmacokinetic profiles and bioavailability.

From a synthetic standpoint, （2R）-4-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}butan-2-ol is typically synthesized via a combination of ring-closing metathesis and stereoselective hydroxylation reactions. The use of Grubbs catalyst in the metathesis step allows for the formation of the bicyclic system with high efficiency and selectivity. Subsequent oxidation steps are carefully controlled to ensure retention of stereochemistry at the alcohol center.

In terms of applications, this compound has shown promise in materials science as a component in advanced polymers and surfactants. Its unique combination of rigidity and hydrophilicity makes it suitable for applications requiring tailored surface properties and controlled release mechanisms.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No 2227947-45 to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its potential in green chemistry applications, such as catalytic processes under mild conditions.

In conclusion, （2R） -4-{6,6-dimethylbicyclo[3.1.1]hept - en - yl } butan - ol stands out as a multifaceted compound with significant potential across diverse scientific domains. Its structural uniqueness and functional versatility continue to drive innovative research directions, solidifying its position as an important molecule in modern organic chemistry.